DTRMWXHS-12

• IUPAC Name: unknown
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: DTRMWXHS-12; DTRMWXHS 12; DTRMWXHS12

Description

DTRMWXHS-12 is a potent and orally actve BTK inhibitor. DTRMWXHS-12 inhibits the activity of BTK and prevents the activation of the B-cell antigen receptor (BCR) signaling pathway. This prevents both B-cell activation and BTK-mediated activation of downstream survival pathways. This leads to an inhibition of the growth of malignant B cells that overexpress BTK. BTK, a member of the src-related BTK/Tec family of cytoplasmic tyrosine kinases, is overexpressed in B-cell malignancies;  it plays an important role in the development, activation, signaling, proliferation and survival of B lymphocytes.

Scientific Research Applications

• Validation and Psycho-Oncology Research : The Distress Thermometer (DT) has been extensively used in psycho-oncology research. It is recommended as a clinical tool in cancer settings to detect clinically significant distress. Various translated versions of the DT have been validated in different countries and cultures, emphasizing its global applicability in detecting distress among cancer patients (Donovan et al., 2014).

• Fiber-Optic Distributed Temperature Sensing in Hydrology : In hydrologic research, fiber-optic distributed temperature sensing (DTS) is crucial for precision and accuracy. The study discusses calibration methods for single-ended DTS installations, significantly improving accuracy and understanding the effects of localized non-uniformities on calibration data (Hausner et al., 2011).

• Temperature Control in Space Science Experiments : Thermoelectric coolers (TEC), including direct temperature control systems (DTCS), are important for temperature control in space science experiments. These systems offer a combination of heating and cooling capacities, essential for the stringent requirements of space missions (Guo et al., 2020).

• Fault-Tolerant Operation in Electrical Drives : The mutually coupled dual three-phase switched reluctance motor (DTPSRM) is notable for its high reliability and fault-tolerant features. This research focuses on analyzing and investigating the fault-tolerant performances of a DTPSRM drive under various conditions, contributing significantly to the field of electrical engineering (Ding et al., 2015).

• Weather Research and Forecasting : The Weather Research and Forecasting (WRF) Developmental Testbed Center (DTC) plays a pivotal role in bridging the gap between research and operational communities in the field of Numerical Weather Prediction (NWP). Their Winter Forecasting Experiment (DWFE) is a significant project that contributes to the advancement of high-resolution numerical guidance for weather prediction (Bernardet et al., 2008).

• Dynamic Time Warping in Time Series Indexing : Dynamic Time Warping (DTW) is widely used in science, medicine, industry, and finance for time series indexing. It offers a robust distance measure, allowing for the matching of similar shapes even if they are out of phase. This research introduced a novel technique for the exact indexing of DTW, enhancing its applications in various fields (Keogh, 2002).

• Thermogravimetric Analysis in Waste Management : Thermogravimetric analysis (TGA) has been used to define the stability of digestate obtained from different biowastes, providing valuable insights into the anaerobic digestion processes and the stability of the resultant products. This research is vital for waste management and environmental sustainability (Gómez et al., 2007).

• Thermal Techniques in Coal Studies : Different thermal techniques, including differential thermal analysis (DTA), thermogravimetry (TG), and differential scanning calorimetry (DSC), have been applied to study the susceptibility of coal to spontaneous heating and fire. This comparative analysis provides crucial information for mining and energy industries (Mohalik et al., 2009).

• Design Science Research Methodology in Information Systems : The design science research methodology (DSRM) is essential in the field of information systems, providing a framework for conducting research and creating successful artifacts. This methodology is consistent with prior literature and has significantly contributed to the acceptance of design science research in information systems (Peffers et al., 2007).

• Neutron Generation in Nuclear Science : The use of pyroelectric crystals for ionizing and accelerating residual gas in a vacuum system has been studied at the United States Military Academy. This research contributes to the development of portable neutron generators using the D-D nuclear fusion process, with applications in defense and nuclear science (Anderson et al., 2011).